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Compound of Interest

Compound Name: 2-Isobutyl-5-methylanisole

CAS No.: 94291-45-9

Cat. No.: B12687761

Get Quote

Executive Summary & Chemical Architecture
2-Isobutyl-5-methylanisole is a lipophilic ether often utilized as a specialized intermediate in

organic synthesis or as a flavor/fragrance component. Due to the limited availability of direct

empirical toxicological data for this specific isomer, this guide utilizes Structure-Activity

Relationship (SAR) analysis, extrapolating data from its closest structural analogs: 2-Isopropyl-

5-methylanisole (Thymol methyl ether) and 2-Methylanisole.

Molecular Identity[1][2]
IUPAC Name: 1-isobutyl-2-methoxy-4-methylbenzene

Molecular Formula:

Molecular Weight: 178.27 g/mol

SMILES:COc1cc(C)ccc1CC(C)C (Isomeric representation)

Key Functional Groups:
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Methoxy (-OCH₃): Ether linkage; potential for peroxide formation upon prolonged air

exposure.

Isobutyl (-CH₂CH(CH₃)₂): Increases lipophilicity and skin permeation potential.

Physicochemical Property Matrix (Predicted vs. Analog)

Property
2-Isobutyl-5-
methylanisole
(Predicted)

2-Isopropyl-5-
methylanisole
(Analog)

Operational
Implication

Physical State
Colorless to pale

yellow liquid
Colorless liquid

Standard liquid

handling protocols

apply.

Boiling Point 225°C - 235°C 216°C

Low volatility at RT;

vacuum distillation

required for

purification.

Flash Point
~85°C - 95°C (Closed

Cup)
83°C

Combustible (Class

IIIA). Grounding

required.

LogP (Lipophilicity) ~4.2 3.9

High skin absorption

risk. Double-gloving

recommended.

Density 0.94 - 0.96 g/mL 0.94 g/mL

Floats on water;

insolubility

complicates aqueous

spill cleanup.

Hazard Identification & Toxicological Assessment[3]
Core Hazards (GHS Classification)
Based on the functional group analysis of alkyl-substituted anisoles:

Skin Irritation (Category 2): The isobutyl chain acts as a permeation enhancer, stripping

dermal lipids.
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Eye Irritation (Category 2A): Vapors and direct contact cause significant irritation.

Aquatic Toxicity (Chronic Category 2): High LogP indicates bioaccumulation potential in

aquatic organisms.

Flammable Liquid (Category 4): Combustible liquid.

Metabolic Pathway & Toxicology
Understanding the metabolism is crucial for assessing chronic exposure risks. The primary

detoxification pathway involves O-demethylation by Cytochrome P450 enzymes.

Toxicological Concern
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Figure 1: Predicted metabolic pathway. The intermediate phenol may exhibit higher toxicity

than the parent ether.

Operational Handling & Storage Protocols
Peroxide Management
As a methyl ether, this compound has a latent potential to form peroxides, although less

aggressive than diisopropyl ether.

Protocol: Test for peroxides using KI starch paper every 6 months.

Inhibitor: Store with BHT (Butylated hydroxytoluene) if permissible by downstream

application.

Storage Architecture
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Atmosphere: Inert Gas (Nitrogen or Argon) blanket is mandatory to prevent oxidation and

peroxide formation.

Temperature: Ambient (15-25°C). Refrigeration is not strictly necessary unless high purity

(>99.5%) is required for extended periods.

Container: Amber glass or Teflon-lined steel to prevent photo-degradation.

Experimental Handling Workflow
The following decision tree dictates the safe handling logic in a research setting:

Start: Handling 2-Isobutyl-5-methylanisole

Volume > 100mL?

Standard Fume Hood
(Face Velocity > 100 fpm)

No

Inert Atmosphere Glove Box
or Closed System

Yes (Fire Risk)

PPE: Nitrile Gloves (Double),
Safety Glasses, Lab Coat

Static Grounding Required

Proceed with Synthesis/Analysis
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Figure 2: Risk-based handling decision matrix.

Emergency Response & Spills
Fire Fighting Measures

Flash Point: ~85-95°C.

Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do not use high-volume water jet;

the material is lighter than water and will float, spreading the fire.

Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO₂).[2]

Spill Containment Protocol
Evacuate: Clear the immediate area of non-essential personnel.

Isolate: Remove all ignition sources (hot plates, stirrers).

Absorb: Use vermiculite or sand. Do not use combustible materials like sawdust.

Clean: Wash the area with a soap/water emulsion. The compound is lipophilic; water alone

will be ineffective.

Regulatory & Environmental Compliance
TSCA (USA): Verify status. Many alkyl anisoles are on the inventory, but specific isomers

may require Low Volume Exemptions (LVE) for commercial use.

REACH (EU): Likely requires registration if imported >1 TPA.

Ecological Impact: Toxic to aquatic life with long-lasting effects. Do not discharge into

municipal drains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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